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Compound of Interest

Compound Name: Nbbtu

Cat. No.: B144563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety precautions and handling

protocols for TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate)

powder, a widely used coupling reagent in peptide synthesis and other organic chemistry

applications. While an indispensable tool in modern drug development, TBTU presents a

significant hazard profile that necessitates stringent safety measures to protect laboratory

personnel. This document outlines the known hazards, recommended exposure controls, and

emergency procedures to ensure its safe use in a research and development setting.

Core Safety and Hazard Information
TBTU is a flammable solid that can cause skin, eye, and respiratory irritation.[1][2][3][4] It is

also a known sensitizer, with the potential to cause occupational rhinitis and bronchial asthma

through repeated exposure.[5] All personnel handling TBTU must be thoroughly trained on its

hazards and the proper safety procedures outlined in this guide.

Physicochemical and Hazard Data
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) are not readily available in public literature, the qualitative toxicological

profile and physicochemical properties underscore the need for cautious handling. The

following tables summarize the key known properties and hazards of TBTU powder.
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Physical and Chemical Properties

Chemical Formula C₁₁H₁₆BF₄N₅O

Molecular Weight 321.08 g/mol

Appearance White to off-white crystalline powder

Melting Point Decomposes above 197.8 °C

Solubility Soluble in many organic solvents

Stability
Stable under recommended storage conditions.

[4] Moisture and light sensitive.[6][7]

Hazard Identification and Classification

GHS Pictograms Flame, Exclamation Mark

Signal Word Danger

Hazard Statements

H228: Flammable solid.[1][2][3] H315: Causes

skin irritation.[1][2][3][4] H319: Causes serious

eye irritation.[1][2][3][4] H335: May cause

respiratory irritation.[1][2][3][4]

Precautionary Statements (selected)

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[1][6] P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[6][7] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[3][6] P302+P352: IF

ON SKIN: Wash with plenty of water.[1][3]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2][6] P403+P233: Store in

a well-ventilated place. Keep container tightly

closed.[1][3]
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Experimental Protocols: Safe Handling Procedures
The following protocols are essential for the safe handling of TBTU powder in a laboratory

setting. These are not exhaustive and should be supplemented by institution-specific standard

operating procedures (SOPs).

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Fume Hood: All weighing and handling of TBTU powder must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Static Control: Take measures to prevent the buildup of electrostatic charge, as TBTU dust

can form explosive mixtures with air.[5][6] Use anti-static weigh boats and ground equipment

where possible.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves.[5] Always inspect gloves for

integrity before use and dispose of them properly after handling TBTU.

Eye Protection: Chemical safety goggles or a face shield are mandatory.[5][7]

Lab Coat: A flame-retardant lab coat should be worn to protect against skin contact and in

case of fire.

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient, a NIOSH-approved respirator for organic vapors and particulates

should be used.

Weighing and Dispensing Protocol
Preparation: Before handling TBTU, ensure the fume hood is clean and uncluttered. Gather

all necessary equipment, including a calibrated balance, spatulas, weigh paper or boats, and
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a labeled receiving container.

Container Handling: Allow the TBTU container to reach room temperature before opening to

prevent condensation of moisture, as the compound is moisture-sensitive.[6][7]

Dispensing: Carefully open the container inside the fume hood. Use a clean, dry spatula to

dispense the required amount of powder onto a weigh boat. Avoid creating dust clouds.

Closure and Storage: Securely close the TBTU container immediately after dispensing. Store

in a cool, dry, well-ventilated area away from heat and ignition sources, as recommended

between 2-8 °C.[6][7]

Cleanup: Clean any minor spills within the fume hood immediately using a wet paper towel to

avoid raising dust. Dispose of all contaminated materials as hazardous waste.

Spill and Emergency Procedures
Minor Spill (in a fume hood):

Decontaminate the area with a suitable solvent (e.g., isopropanol) and then wash with soap

and water.

Collect all cleaning materials in a sealed bag for hazardous waste disposal.

Major Spill (outside a fume hood):

Evacuate: Immediately evacuate the area and alert others.

Ventilate: If safe to do so, increase ventilation to the area.

Isolate: Prevent entry to the affected area.

Report: Notify the appropriate safety personnel (e.g., EH&S) immediately. Do not attempt to

clean up a large spill without proper training and equipment.

First Aid:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][3] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Visualizing Safety Workflows and Concepts
To further clarify the necessary precautions, the following diagrams illustrate the logical flow of

handling TBTU and the hierarchy of controls for minimizing exposure.
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Caption: Workflow for the safe handling of TBTU powder.
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Caption: Hierarchy of controls for TBTU exposure mitigation.

Conclusion
TBTU is a powerful and effective reagent that is critical to many areas of research and

development. However, its hazardous properties demand a thorough understanding and

implementation of robust safety protocols. By adhering to the guidelines presented in this

document, including the consistent use of engineering controls and personal protective

equipment, researchers can minimize the risks associated with TBTU and maintain a safe

laboratory environment. Always consult your institution's specific safety guidelines and the most

recent Safety Data Sheet (SDS) before working with this or any hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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